Cas no 131-03-3 (Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)-)

Rauwolscine is a selective α 2-adrenoceptor antagonist can inhibit tumor growth and induce apoptosis

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)- structure

131-03-3 structure

Product Name:Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)-

CAS No:131-03-3

Molecular Formula:C₂₁H₂₆N₂O₃

Molecular Weight:354.44274

CID:168712

PubChem ID:643606

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)- Properties

Names and Identifiers

- Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)-
- α-Yohimbine
- alpha-Yohimbine
- Methyl (16β,17α,20α)-17-hydroxyyohimban-16-carboxylate
- KEOXIFENE
- KEOXIFENE HYDROCHLORIDE
- RALOXIFENE HCL
- Rauwolscine
- [ "" ]
- 4-(2-amino-1-hydroxyethyl)-2-methoxyphenol hydrochloride(1:1)
- methyl (16beta,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylate
- KBio2_004506
- YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, METHYL ESTER, (16.BETA.,17.ALPHA.,20.ALPHA.)-
- Spectrum2_000870
- meso-Yohimbine
- 131-03-3
- Spectrum3_001761
- YOHIMBINE, .ALPHA.-
- methyl 17alpha-hydroxy-20alpha-yohimban-16beta-carboxylate
- SCHEMBL244514
- SR-01000075289-8
- Rauwolscine;[3H]rauwolscine
- Corynanthidine
- DTXSID2045608
- KBioSS_001938
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (17alpha,20alpha)-
- I+/--Yohimbin
- NCGC00017260-05
- 112350-93-3
- SPBio_002613
- Spectrum_001458
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16beta,17alpha,20alpha)- (9CI)
- methyl (1S,15S,18S,19S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- KBio1_000414
- NCGC00017260-06
- UNII-T4LJ7LU45W
- KBioGR_000938
- IDI1_000414
- SDCCGSBI-0051063.P003
- T4LJ7LU45W
- methyl hydroxy[?]carboxylate
- GTPL136
- KBio2_007074
- .ALPHA.-YOHIMBINE [EP IMPURITY]
- BRD-K77474816-003-05-9
- Spectrum5_001121
- yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16beta,17alpha,20alpha)-
- SPBio_000919
- KBio2_001938
- .alpha.-Yohimbine
- Tox21_110811
- [3H]rauwolscine
- SDCCGMLS-0066742.P001
- DivK1c_000414
- AB00514662
- 20alpha-Yohimban-16beta-carboxylic acid, 17alpha-hydroxy-, methyl ester (8CI)
- CAS-131-03-3
- SR-01000075289
- BPBio1_000434
- Rauwolscine (6CI,7CI)
- 17alpha-hydroxy-20alpha-yohimban-16beta-carboxylic acid methyl ester
- 20-alpha-Yohimban-16-beta-carboxylic acid, 17-alpha-hydroxy-, methyl ester
- Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv.
- 17-alpha-Hydroxy-20-alpha-yohimban-16-beta-carboxylic acid methyl ester
- BDBM50026636
- CHEBI:48562
- FS-10296
- (1S,2S,4aS,13bS,14aS)-Methyl 2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- NS00079316
- AKOS032948426
- YOHIMBINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- .ALPHA.-YOHIMBINE [MI]
- GTPL223
- -Yohimbine;Corynanthidine;Isoyohimbine
- 5-AMINO-1-BENZOTHIOPHENE-2-CARBOXYLICACID
- Prestwick0_000577
- BSPBio_000394
- Prestwick3_000577
- BRD-K77474816-003-04-2
- Isoyohimbine
- Q7296272
- CHEMBL10347
- SR-01000075289-6
- KBio3_002721
- NINDS_000414
- Prestwick1_000577
- BRD-K77474816-003-09-1
- BSPBio_003221
- Prestwick2_000577
- Lopac0_001093
- Spectrum4_000319
- DTXCID0025608
- SR-01000075289-7
- CCG-205170
- METHYL 17.ALPHA.-HYDROXY-20.ALPHA.-YOHIMBAN-16.BETA.-CARBOXYLATE
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16-beta,17-alpha,20-alpha)-
- EINECS 205-006-9
- Mesoyohimbine
- Methyl (16beta,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylate
- BRD-K77474816-003-13-3
- DA-57353
- +Expand
- InChIKey： BLGXFZZNTVWLAY-DIRVCLHFSA-N
- Inchi： InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17+,18+,19+/m1/s1
- SMILES： COC(=O)[C@H]1[C@H]2C[C@H]3C4=C(CCN3C[C@H]2CC[C@@H]1O)C5=CC=CC=C5N4

Computed Properties

Exact Mass: 354.19400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 354.194343
Heavy Atom Count: 26
Complexity: 555
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 65.6

Experimental Properties

LogP: 2.58500
PSA: 65.56000
Boiling Point: 543°Cat760mmHg
Melting Point: 243-244°
Flash Point: 282.2°C
Color/Form: Powder
Solubility: Soluble in chloroform, methanol \ ethanol, slightly soluble in water
pka: 6.34(at 25℃)
Specific Rotation: D19 -18° (pyridine); D19 -27° (abs alcohol)
Density: 1.31

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000VRD-1mg	Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16β,17α,20α)-	131-03-3	98%(HPLC)	1mg	$94.00
A2B Chem LLC	AA40361-1mg	Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16β,17α,20α)-	131-03-3	98%(HPLC)	1mg	$77.00	2024-04-20
Ambeed	A1228777-1mg	(1S,2S,4aS,13bS,14aS)-Methyl 2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate	131-03-3	97%	1mg	$143.0	2024-07-17
Cooke Chemical	M6297335-1mg	α-Yohimbine	131-03-3	95%	1mg	RMB 1216.00	2023-09-07
TargetMol Chemicals	TN3393-5 mg	alpha-Yohimbine	131-03-3	98%	5mg	￥ 1,190
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y77660-5mg	Rauwolscine	131-03-3	,HPLC≥98%	5mg	¥1920.0	2023-09-05

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)- Suppliers

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(CAS:131-03-3)

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